Cas no 1805968-73-3 (5-Amino-2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 5-Amino-2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1805968-73-3
• MF: C₈H₁₀F₃N₃O
• MW: 221.179711818695
• CID: 4930700
• Update Time: 2025-08-05

5-Amino-2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H10F3N3O/c1-4-6(2-12)14-3-5(13)7(4)15-8(9,10)11/h3H,2,12-13H2,1H3
• InChI Key： XRGVIQNIFWBSPO-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(CN)C=1C)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 0.6
• Topological Polar Surface Area: 74.2

Additional information on 5-Amino-2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine

5-Amino-2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 5-Amino-2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine, identified by the CAS number 1805968-73-3, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and potential uses in drug design, agrochemicals, and advanced materials.

The molecular structure of 5-Amino-2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine is characterized by a pyridine ring with multiple substituents. The presence of amino groups at positions 5 and 2, along with a trifluoromethoxy group at position 4 and a methyl group at position 3, imparts distinctive electronic and steric properties to the molecule. These features make it an attractive candidate for various chemical reactions and functionalization processes.

Recent studies have highlighted the importance of pyridine derivatives like 5-Amino-2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine in the development of novel pharmaceutical agents. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. The trifluoromethoxy group, known for its electron-withdrawing properties, plays a crucial role in modulating the electronic environment of the molecule, thereby enhancing its interaction with biological targets.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The amino groups present in the structure enable easy functionalization, making it suitable for the synthesis of advanced polymers and hybrid materials. Recent advancements in click chemistry have further expanded its utility, allowing for the creation of complex molecular architectures with tailored properties.

The synthesis of 5-Amino-2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and coupling reactions. The optimization of these reaction conditions has been a focal point of recent research efforts, aiming to improve yield and selectivity while minimizing environmental impact. Novel catalytic systems and green chemistry approaches have been employed to achieve this goal.

From an analytical standpoint, the compound's physical and chemical properties have been extensively studied using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided valuable insights into its stability, solubility, and reactivity under various conditions. Such data are critical for its safe handling and application in industrial processes.

In conclusion, 5-Amino-2-(aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine stands out as a versatile molecule with immense potential across multiple disciplines. Its unique structure and functional groups make it a valuable asset in contemporary chemical research. As ongoing studies continue to uncover new applications and optimizations for this compound, it is poised to play an increasingly significant role in advancing scientific innovation.